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Compound of Interest

Compound Name: Flucetorex

Cat. No.: B1672861

This technical guide provides a detailed overview of the chemical structure of Flucetorex. Due
to the limited availability of published literature, a specific, experimentally validated synthesis
protocol for Flucetorex is not readily accessible. Therefore, this document presents a plausible
synthetic route based on established principles of organic chemistry.

Chemical Structure of Flucetorex

Flucetorex, with the IUPAC name 2-(4-acetamidophenoxy)-N-[1-[3-
(trifluoromethyl)phenyl]propan-2-yllacetamide, is a derivative of amphetamine.[1] Its chemical
formula is C20H21F3N20s3, and it has a molar mass of 394.394 g-mol~1.[1]

Figure 1: Chemical Structure of Flucetorex

Proposed Synthesis of Flucetorex

A definitive, published synthesis for Flucetorex is not readily available in the scientific
literature. However, a plausible synthetic route can be proposed based on the synthesis of
structurally related molecules. The following retrosynthetic analysis and corresponding forward
synthesis outline a potential pathway.

A logical retrosynthetic approach for Flucetorex would involve disconnecting the two amide
bonds. This suggests three key starting materials: a substituted phenethylamine derivative, a
linker containing an ether and an acyl chloride, and an acetylating agent.

Figure 2: Retrosynthetic Analysis of Flucetorex
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Based on the retrosynthetic analysis, a potential forward synthesis for Flucetorex is proposed
below. This pathway involves the initial synthesis of two key intermediates, which are then
coupled to form the final product.

Figure 3: Proposed Synthesis Pathway for Flucetorex

Quantitative Data

As no specific literature detailing the synthesis of Flucetorex could be identified, a table of
guantitative data (e.g., reaction yields, spectroscopic data) cannot be provided at this time.

Experimental Protocols

The absence of published experimental work on the synthesis of Flucetorex prevents the
inclusion of detailed, validated experimental protocols. The proposed synthesis pathway is
based on well-established named reactions in organic chemistry, and the specific conditions for
each step would require experimental optimization by researchers.

Disclaimer: The synthesis pathway described in this document is a theoretical proposal and
has not been experimentally validated according to the available literature. It is intended for
informational purposes for researchers and drug development professionals. Any attempt to
perform this synthesis should be conducted by qualified personnel in a controlled laboratory
setting with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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